Cas no 2228329-09-5 (methyl 2-hydroxy-2-(2-methoxy-5-nitrophenyl)acetate)

• Product Name: methyl 2-hydroxy-2-(2-methoxy-5-nitrophenyl)acetate
• CAS No: 2228329-09-5
• MF: C₁₀H₁₁NO₆
• MW: 241.197443246841
• CID: 5854216
• PubChem ID: 165646354
• Update Time: 2025-11-07

methyl 2-hydroxy-2-(2-methoxy-5-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-(2-methoxy-5-nitrophenyl)acetate
• 2228329-09-5
• EN300-1998470

• Inchi： 1S/C10H11NO6/c1-16-8-4-3-6(11(14)15)5-7(8)9(12)10(13)17-2/h3-5,9,12H,1-2H3
• InChI Key： MZSXHNDQNNCMLF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(C(=O)OC)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.05863707g/mol
• Monoisotopic Mass: 241.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 102Ų

Additional information on methyl 2-hydroxy-2-(2-methoxy-5-nitrophenyl)acetate

Methyl 2-Hydroxy-2-(2-Methoxy-5-Nitrophenyl)Acetate: A Comprehensive Overview

The compound methyl 2-hydroxy-2-(2-methoxy-5-nitrophenyl)acetate (CAS No. 2228329-09-5) is a unique organic molecule that has garnered significant attention in the field of biomedical research and agricultural chemistry. Its intricate structure, featuring a hydroxyl group, a methoxy substituent, and a nitro group on an aromatic ring, positions it as a promising candidate for various applications. This article delves into the properties, synthesis, and potential uses of this compound, drawing insights from the latest scientific advancements.

Methyl 2-hydroxy-2-(2-methoxy-5-nitrophenyl)acetate is primarily recognized for its aromatic substitution pattern, which includes a nitro group at the para position relative to a methoxy group. This combination of electron-withdrawing and electron-donating substituents creates a unique electronic environment, influencing the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such substitution patterns in designing molecules with tailored pharmacological properties.

In the realm of biomedical applications, this compound has shown potential as a lead molecule in drug discovery. Its ability to modulate cellular pathways, particularly those involving nitrogen-containing aromatic rings, makes it a subject of interest for researchers exploring anti-inflammatory, antimicrobial, and anticancer agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited significant in vitro activity against breast cancer cells, paving the way for further exploration in preclinical models.

From a synthetic chemistry perspective, methyl 2-hydroxy-2-(2-methoxy-5-nitrophenyl)acetate serves as a valuable intermediate in the synthesis of more complex molecules. Its structure provides multiple points for functionalization, enabling chemists to explore various pathways for creating compounds with enhanced biological activity. The presence of the nitro group is particularly advantageous, as it can be reduced to an amine or converted into other functional groups, offering flexibility in downstream applications.

Another area where this compound has found application is in agricultural chemistry, specifically as a potential herbicide and fungicide. The nitro group contributes to the molecule's stability under environmental conditions, while the methoxy group enhances its solubility in polar solvents. These properties make it a suitable candidate for formulating into crop protection products, where its ability to disrupt pathogen physiology could offer effective disease control.

Recent advancements in green chemistry have also turned the spotlight on methyl 2-hydroxy-2-(2-methoxy-5-nitrophenyl)acetate as a model system for sustainable synthesis. Researchers are investigating catalytic methods to produce this compound with reduced environmental impact, aligning with the growing demand for eco-friendly chemical processes. Such approaches not only enhance the compound's commercial viability but also contribute to broader sustainability goals in the pharmaceutical and agricultural industries.

Looking ahead, the future of methyl 2-hydroxy-2-(2-methoxy-5-nitrophenyl)acetate lies in its continued exploration across diverse fields. Its unique structure, combined with its demonstrated biological activity, positions it as a versatile tool for addressing challenges in healthcare and agriculture. As scientific research progresses, this compound is poised to unlock new frontiers in drug development and beyond.